Cas no 1114852-60-6 (2-(2,4-dimethylbenzoyl)-4-(4-fluorophenyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 2-(2,4-dimethylbenzoyl)-4-(4-fluorophenyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1114852-60-6
• MF: C₂₃H₁₈FNO₃S
• MW: 407.45732831955
• CID: 5342933
• Update Time: 2025-07-22

2-(2,4-dimethylbenzoyl)-4-(4-fluorophenyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• (2,4-dimethylphenyl)[4-(4-fluorophenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl]methanone
• (2,4-dimethylphenyl)-[4-(4-fluorophenyl)-1,1-dioxo-1lambda6,4-benzothiazin-2-yl]methanone
• 2-(2,4-dimethylbenzoyl)-4-(4-fluorophenyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• (2,4-dimethylphenyl)(4-(4-fluorophenyl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)methanone
• (2,4-dimethylphenyl)-[4-(4-fluorophenyl)-1,1-dioxo-1$l^{6},4-benzothiazin-2-yl]methanone

• Inchi： 1S/C23H18FNO3S/c1-15-7-12-19(16(2)13-15)23(26)22-14-25(18-10-8-17(24)9-11-18)20-5-3-4-6-21(20)29(22,27)28/h3-14H,1-2H3
• InChI Key： UUMDFFDIZKESCL-UHFFFAOYSA-N
• SMILES： S1(C(C(C2C=CC(C)=CC=2C)=O)=CN(C2C=CC(=CC=2)F)C2C=CC=CC1=2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 751
• XLogP3: 5
• Topological Polar Surface Area: 62.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 2-(2,4-dimethylbenzoyl)-4-(4-fluorophenyl)-4H-1lambda6,4-benzothiazine-1,1-dione

Introduction to 2-(2,4-dimethylbenzoyl)-4-(4-fluorophenyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1114852-60-6) and Its Emerging Applications in Chemical Biology

The compound 2-(2,4-dimethylbenzoyl)-4-(4-fluorophenyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1114852-60-6) represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. Its unique structural framework, featuring a benzothiazine core and functionalized aromatic rings, positions it as a versatile scaffold for the development of novel bioactive agents. This introduction delves into the molecular characteristics of this compound, explores its potential applications in drug discovery, and highlights recent advancements in its study.

At the heart of this compound lies a benzothiazine scaffold, a heterocyclic structure known for its broad spectrum of biological activities. Benzothiazines have been extensively studied due to their role as intermediates in various pharmacologically active molecules. The presence of a dimethylbenzoyl group at the 2-position and a fluorophenyl group at the 4-position introduces additional layers of functionality that can modulate the compound's interactions with biological targets. The 1,1-dione moiety further enhances its reactivity, making it a promising candidate for further chemical derivatization.

Recent research has highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into aromatic rings can significantly alter the pharmacokinetic properties of molecules, including their metabolic stability and binding affinity. In the case of 2-(2,4-dimethylbenzoyl)-4-(4-fluorophenyl)-4H-1lambda6,4-benzothiazine-1,1-dione, the fluorophenyl group is expected to contribute to improved binding interactions with biological targets, thereby enhancing its therapeutic potential.

The benzoyl group attached to the benzothiazine ring also plays a crucial role in determining the compound's bioactivity. Benzoyl derivatives are well-known for their ability to interact with various biological receptors and enzymes. The specific arrangement of substituents in this compound may lead to selective binding to target proteins, which is essential for developing drugs with minimal side effects. This has prompted researchers to explore its potential as an intermediate in the synthesis of novel therapeutic agents.

In the realm of drug discovery, small molecules are often used as probes to understand biological pathways and as leads for developing new drugs. The structural complexity of 2-(2,4-dimethylbenzoyl)-4-(4-fluorophenyl)-4H-1lambda6,4-benzothiazine-1,1-dione makes it an attractive candidate for such studies. Its unique combination of functional groups allows it to interact with multiple targets simultaneously, providing insights into complex biological processes. This multifaceted nature has sparked interest among scientists who are keen on unraveling the mysteries of disease mechanisms.

One particularly intriguing aspect of this compound is its potential application in the development of anti-inflammatory agents. Inflammation is a key pathological process underlying many chronic diseases, and inhibiting inflammatory pathways has been a major focus in drug development. The benzothiazine core is known to possess anti-inflammatory properties due to its ability to modulate cytokine production and inhibit inflammatory enzymes. The additional functional groups in this compound may further enhance these effects, making it a promising candidate for treating inflammatory disorders.

Another area where this compound shows promise is in anticancer research. Cancer is one of the most challenging diseases globally, and developing new anticancer drugs remains a priority in medicinal chemistry. The structural features of 2-(2,4-dimethylbenzoyl)-4-(4-fluorophenyl)-4H-1lambda6,4-benzothiazine-1,1-dione suggest that it could interfere with key cancer-related pathways by inhibiting enzymes or receptors involved in cell proliferation and survival. Recent studies have demonstrated that benzothiazine derivatives can exhibit potent anticancer activity by inducing apoptosis or inhibiting tumor growth.

The synthesis of this compound involves multi-step organic reactions that highlight its synthetic accessibility while maintaining structural complexity. Advanced synthetic techniques have been employed to introduce the various functional groups efficiently while ensuring high purity. These synthetic strategies not only facilitate laboratory-scale production but also lay the groundwork for large-scale manufacturing if further developed.

Computational studies have also played a crucial role in understanding the potential bioactivity of this molecule. Molecular modeling techniques have been used to predict how 2-(2,4-dimethylbenzoyl)-4-(4-fluorophenyl)-4H-1lambda6,4-benzothiazine-1,1-dione interacts with biological targets at the atomic level. These studies provide valuable insights into its binding mode and help guide modifications that could enhance its potency and selectivity.

The growing interest in natural product-inspired scaffolds has also influenced research on this compound. Natural products have been a rich source of bioactive molecules throughout history, and their structural motifs continue to inspire drug discovery efforts. The benzothiazine core shares similarities with several natural products known for their therapeutic effects. By leveraging these natural product templates, researchers aim to develop synthetic analogs that retain or even improve upon the bioactivity observed with their natural counterparts.

In conclusion,2-(2,4-dimethylbenzoyl)-4-(4-fluorophenyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1114852-60-6) represents a promising molecule with diverse applications in chemical biology and pharmaceutical research. Its unique structural features make it an excellent candidate for further exploration as an intermediate in drug development and as a tool for studying biological pathways related to inflammation and cancer. As research continues to uncover new therapeutic targets and mechanisms,this compound is poised to play an increasingly important role in advancing our understanding of disease processes and developing novel treatments.